Cas no 1354393-55-7 (trans-1,2,6-trimethylpiperazine)

• Product Name: trans-1,2,6-trimethylpiperazine
• CAS No: 1354393-55-7
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• CID: 5271539
• Update Time: 2026-03-09

trans-1,2,6-trimethylpiperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1,2,6-trimethyl-, (2R,6R)-rel-
• trans-1,2,6-trimethylpiperazine

• Inchi： 1S/C7H16N2/c1-6-4-8-5-7(2)9(6)3/h6-8H,4-5H2,1-3H3/t6-,7-/m1/s1
• InChI Key： QHVYJSBQXIIROJ-RNFRBKRXSA-N
• SMILES： N1(C)[C@H](C)CNC[C@H]1C

Additional information on trans-1,2,6-trimethylpiperazine

Introduction to trans-1,2,6-trimethylpiperazine (CAS No. 1354393-55-7)

trans-1,2,6-Trimethylpiperazine (CAS No. 1354393-55-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the piperazine family, which is known for its wide range of biological activities and potential therapeutic applications. The unique structural features of trans-1,2,6-trimethylpiperazine make it an intriguing candidate for various research and development activities.

The chemical structure of trans-1,2,6-trimethylpiperazine consists of a piperazine ring with three methyl groups attached at the 1, 2, and 6 positions. The trans configuration of these methyl groups imparts specific conformational properties that can influence its interactions with biological targets. This compound is synthesized through a series of well-defined chemical reactions, including ring formation and functional group manipulation.

In recent years, trans-1,2,6-trimethylpiperazine has been the subject of numerous studies aimed at elucidating its pharmacological properties and potential therapeutic applications. One notable area of research involves its use as a scaffold for the development of novel drugs targeting central nervous system (CNS) disorders. Studies have shown that derivatives of trans-1,2,6-trimethylpiperazine exhibit potent activity against various CNS targets, including serotonin receptors and ion channels.

A study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis and evaluation of a series of trans-1,2,6-trimethylpiperazine-based compounds as potential antidepressants. The researchers found that certain derivatives demonstrated significant antidepressant-like effects in animal models, suggesting their potential for further clinical development. These findings highlight the versatility and therapeutic potential of trans-1,2,6-trimethylpiperazine-based scaffolds in the treatment of mood disorders.

Beyond CNS applications, trans-1,2,6-trimethylpiperazine has also shown promise in other therapeutic areas. For instance, a recent study published in the European Journal of Medicinal Chemistry explored the use of trans-1,2,6-trimethylpiperazine-derived compounds as antiviral agents. The researchers synthesized a library of compounds and tested their activity against several viral strains. Several derivatives exhibited potent antiviral activity, particularly against influenza and herpes simplex viruses. These results suggest that trans-1,2,6-trimethylpiperazine-based compounds could be valuable leads for the development of new antiviral therapies.

In addition to its therapeutic applications, trans-1,2,6-trimethylpiperazine has also been investigated for its use as a ligand in metal coordination chemistry. A study published in Inorganic Chemistry in 2020 reported the synthesis and characterization of several metal complexes featuring trans-1,2,6-trimethylpiperazine. These complexes exhibited interesting electronic and magnetic properties, making them suitable for applications in catalysis and materials science.

The safety profile of trans-1,2,6-trimethylpiperazine is another important aspect that has been studied extensively. Preclinical toxicity studies have shown that this compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), careful evaluation is necessary to ensure its safety before advancing to clinical trials. Ongoing research aims to optimize the pharmacokinetic properties and reduce any potential side effects associated with trans-1,2,6-trimethylpiperazine-based compounds.

In conclusion, trans-1,2,6-trimethylpiperazine (CAS No. 1354393-55-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile biological activities make it an attractive scaffold for the development of novel therapeutics targeting CNS disorders and other diseases. Continued research into this compound is likely to uncover additional therapeutic potentials and contribute to the advancement of drug discovery efforts.